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Compound of Interest

4,4'-Dihydroxybiphenyl-3,3'-
Compound Name:
dicarboxylic acid

Cat. No.: B077506

An In-depth Technical Guide to 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic Acid
CAS Number: 13987-45-6

This technical guide provides a comprehensive overview of 4,4'-Dihydroxybiphenyl-3,3'-
dicarboxylic acid, a bifunctional organic compound of significant interest to researchers in
materials science and drug development. Also known by synonyms such as H4dobpdc, this
molecule serves as a crucial building block for advanced materials and exhibits potential as a
biologically active agent.[1][2] Its rigid biphenyl core, combined with the hydrogen-bonding
capabilities of its hydroxyl and carboxylic acid groups, makes it a versatile precursor for the
synthesis of metal-organic frameworks (MOFs), high-performance polymers, and complex
pharmaceutical intermediates.[1][3]

Physicochemical Properties and Specifications

The unique structural characteristics of 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid,
including its planar biphenyl core and synergistic functional groups, underpin its utility.[3] The
molecule consists of a biphenyl backbone with two hydroxyl (-OH) groups at the 4 and 4
positions and two carboxylic acid (-COOH) groups at the 3 and 3' positions.[2] This
arrangement provides both hydrophilic and hydrophobic characteristics, allowing for its use in
diverse chemical environments.[2][3]
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Property Value Reference(s)
CAS Number 13987-45-6 [1]12114]
Molecular Formula C14H1006 [2][41[5]
Molecular Weight 274.23 g/mol [41[6]
5-(3-carboxy-4-
IUPAC Name hydroxyphenyl)-2- [5]
hydroxybenzoic acid
H4dobpdc, DHBDCA, 4,4'-
Synonyms dihydroxy-[1,1'-biphenyl]-3,3'- [1][2]
dicarboxylic acid
White to off-white solid; Light
Appearance [21[3]

pink sludge post-synthesis

Boiling Point (Predicted)

547.1 £ 50.0 °C at 760 mmHg

[7]

Density (Predicted)

1.552 + 0.06 g/cm?3

[7]

Solubility

Soluble in polar solvents such

as DMF and water

[3]

Storage

Sealed in dry, room

temperature conditions

[2]

Synthesis and Experimental Protocols

The synthesis of 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid typically involves the

carboxylation of a 4,4'-biphenol precursor. While various methods exist, a common and efficient

approach is the solvothermal reaction using potassium carbonate in a high-boiling amide

solvent.[2][8]

Experimental Protocol: Solvothermal Synthesis

This protocol details a high-yield synthesis from 4,4'-Biphenol.[2][8]

Materials:
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e 4,4'-Biphenol (11.20 g)

e Potassium carbonate (K2COs), anhydrous (24.93 g, 3 equivalents)

e N,N-Dimethylformamide (DMF) (68 mL)

e Hydrochloric acid (HCI), concentrated

¢ Distilled water

Equipment:

e 300 mL steel reactor

 Stirring mechanism (e.g., magnetic stir bar)

e Heating mantle or oven capable of reaching 200 °C

« Filtration apparatus (e.g., Buchner funnel)

e pH meter or pH paper

Procedure:

Combine 4,4'-Biphenol (11.20 g) and potassium carbonate (24.93 g) in the 300 mL steel
reactor.

e Add 68 mL of DMF to the reactor.

o Seal the reactor and place it in the heating apparatus.

o Heat the mixture to 200 °C while stirring and maintain these conditions for 70 hours.[2]

 After the reaction period, cool the reactor to room temperature.

e The product will be a light pink, sludge-like solid.[8] Filter the mixture to separate the solid
product from the red-colored DMF solvent.

¢ \Wash the collected solid with a small amount of fresh DMF to remove residual solvent.
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e Resuspend the solid product in distilled water.

 Acidify the suspension by slowly adding concentrated hydrochloric acid until the pH is acidic,
leading to the precipitation of the final product.

« Filter the resulting white solid, wash thoroughly with distilled water until the filtrate is neutral,
and dry under vacuum at 80 °C.

This method has been reported to achieve a yield of approximately 95%.[2] The use of an
amide-based solvent like DMF is crucial as it helps prevent the hardening of the intermediate
sludge, simplifying the filtration process.[1]
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Workflow for Solvothermal Synthesis

Combine Reactants
(4,4'-Biphenol, K2COs, DMF)
in Steel Reactor

'

Solvothermal Reaction
(200 °C, 70 hours, Stirring)

'

Cool to Room Temperature

i

Filter to Separate
Pink Sludge Product

i

Acidify with HCI
in Water

'

Filter White Precipitate

i

Wash with Water & Dry

Final Product:

4,4'-Dihydroxybiphenyl-
3,3'-dicarboxylic acid
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General Workflow for MOF Synthesis

Dissolve Linker & Metal Salt
in DMF (Ultrasonication)

l

Hydrothermal Reaction
in Autoclave (e.g., 180°C, 10h)

'

Cool to Room Temperature

'

Collect Precipitate
(Centrifugation)

l

Wash with DMF
& Ethanol

'

Activate MOF
(Heat under Vacuum)

Porous MOF Material
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Plausible Apoptosis Signaling Pathway

Dihydroxy-biphenyl-
carboxylic acid derivative

I

Activation of
JNK / p38 MAPK

'

Phosphorylation of c-Jun, ATF-2

.

Increased Expression of
FasL, p53, Bax

RN

FasL Binds to Fas Receptor M'tOChO”(‘gg)Pathway

l l

Caspase-8 Activation Caspase-9 Activation

N

Executioner Caspase-3
Activation

Apoptosis
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General Chemical Reactivity

4,4'-Dihydroxybiphenyl-
3,3'-dicarboxylic acid

Oxidation Substitution Reduction
(e.g., KMnOQOa) (e.g., Acyl Chlorides) (e.g., NaBHa)

Esters / Amides Hydroquinones

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
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cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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